5-(4-Chloro-2-fluorophenyl)furan-2-carbaldehyde
Overview
Description
“5-(4-Chloro-2-fluorophenyl)furan-2-carbaldehyde” is a chemical compound with the molecular formula C11H6ClFO2 and a molecular weight of 224.62 . It is used in research and is classified under heterocyclic building blocks, fluorinated building blocks, chlorides, aryls, and aldehydes .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a furan ring attached to a phenyl ring via a carbonyl group. The phenyl ring has chlorine and fluorine substituents .
Mechanism of Action
The mechanism of action of 5-(4-Chloro-2-fluorophenyl)furan-2-carbaldehyde is not well understood. However, it is believed to be a nucleophilic reagent that can react with various electrophiles, such as alkyl halides, to form new compounds. It is also believed to be a catalyst in the formation of various heterocyclic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, studies have shown that it is not toxic to cells and does not bind to DNA or other cellular components. It is also not believed to have any effect on enzyme activity.
Advantages and Limitations for Lab Experiments
The advantages of using 5-(4-Chloro-2-fluorophenyl)furan-2-carbaldehyde in lab experiments include its low cost and its ease of use. It is also relatively stable and is soluble in many organic solvents. However, it is also highly flammable and must be handled with care.
Future Directions
The potential future directions for 5-(4-Chloro-2-fluorophenyl)furan-2-carbaldehyde include further research into its mechanism of action, as well as its biochemical and physiological effects. In addition, further research could be done into its use as a reagent in the synthesis of various compounds, as well as its use as a starting material for the synthesis of heterocyclic compounds. Finally, further research could be done into its potential applications in the development of new pharmaceuticals and agrochemicals.
Scientific Research Applications
5-(4-Chloro-2-fluorophenyl)furan-2-carbaldehyde has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of various pharmaceuticals, agrochemicals, and other compounds. It has also been used in the synthesis of polymers and other materials. In addition, it has been used as a starting material for the synthesis of heterocyclic compounds, such as thiophenes and indoles.
properties
IUPAC Name |
5-(4-chloro-2-fluorophenyl)furan-2-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6ClFO2/c12-7-1-3-9(10(13)5-7)11-4-2-8(6-14)15-11/h1-6H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NPEKTQYNJCJCQT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)F)C2=CC=C(O2)C=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6ClFO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90358380 |
Source
|
| Record name | 5-(4-chloro-2-fluorophenyl)furan-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90358380 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.61 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
591224-05-4 |
Source
|
| Record name | 5-(4-chloro-2-fluorophenyl)furan-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90358380 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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